Cas no 2640846-81-5 (5-fluoro-N-1-(oxan-4-yl)pyrrolidin-3-ylpyrimidin-2-amine)

• Product Name: 5-fluoro-N-1-(oxan-4-yl)pyrrolidin-3-ylpyrimidin-2-amine
• CAS No: 2640846-81-5
• MF: C₁₃H₁₉FN₄O
• MW: 266.314565896988
• CID: 5316498
• Update Time: 2025-07-16

5-fluoro-N-1-(oxan-4-yl)pyrrolidin-3-ylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 5-fluoro-N-[1-(tetrahydro-2H-pyran-4-yl)-3-pyrrolidinyl]-
• 5-fluoro-N-1-(oxan-4-yl)pyrrolidin-3-ylpyrimidin-2-amine

• Inchi： 1S/C13H19FN4O/c14-10-7-15-13(16-8-10)17-11-1-4-18(9-11)12-2-5-19-6-3-12/h7-8,11-12H,1-6,9H2,(H,15,16,17)
• InChI Key： UGDSUGOMWKELAV-UHFFFAOYSA-N
• SMILES： C1(NC2CCN(C3CCOCC3)C2)=NC=C(F)C=N1

Additional information on 5-fluoro-N-1-(oxan-4-yl)pyrrolidin-3-ylpyrimidin-2-amine

Introduction to 5-fluoro-N-1-(oxan-4-yl)pyrrolidin-3-ylpyrimidin-2-amine (CAS No. 2640846-81-5)

5-fluoro-N-1-(oxan-4-yl)pyrrolidin-3-ylpyrimidin-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2640846-81-5, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure, characterized by a pyrimidine core linked to a pyrrolidine ring and an oxygen-containing heterocycle, positions it as a versatile scaffold for designing molecules with potential therapeutic applications.

The significance of this compound lies in its ability to serve as a building block for more complex pharmacophores. The presence of a fluoro substituent at the 5-position of the pyrimidine ring is particularly noteworthy, as fluorine atoms are frequently incorporated into drug molecules to enhance metabolic stability, binding affinity, and overall pharmacological activity. In the context of 5-fluoro-N-1-(oxan-4-yl)pyrrolidin-3-ylpyrimidin-2-amine, the fluorine atom may contribute to modulating interactions with biological targets, thereby influencing its efficacy and selectivity.

The pyrrolidine moiety in the molecule adds another layer of complexity, providing a rigid framework that can be optimized for specific biological activities. Pyrrolidine derivatives are well-documented in medicinal chemistry due to their role in various biological processes and their compatibility with multiple drug targets. The integration of this motif with the pyrimidine core suggests potential applications in areas such as antiviral, anticancer, or anti-inflammatory therapies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological receptors. Studies have indicated that the structural features of 5-fluoro-N-1-(oxan-4-yl)pyrrolidin-3-ylpyrimidin-2-amine could facilitate strong binding to enzymes or receptors involved in disease pathways. This has spurred interest in synthesizing analogs and derivatives to fine-tune its pharmacological profile.

The oxygen-containing heterocycle (oxane ring) further enhances the molecular diversity of this compound. Heterocyclic compounds are widely recognized for their broad spectrum of biological activities, and modifications at this position can significantly alter the compound's properties. Research has shown that incorporating oxygen-rich moieties can improve solubility, bioavailability, and metabolic stability—key factors in drug development.

In the realm of drug discovery, the synthesis of 5-fluoro-N-1-(oxan-4-yl)pyrrolidin-3-ylpyrimidin-2-am ine represents a testament to the ingenuity of synthetic chemists. The development of efficient synthetic routes allows for rapid exploration of its chemical space, enabling the rapid generation of libraries for high-throughput screening. This approach has been instrumental in identifying novel lead compounds with therapeutic potential.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for research in agrochemicals and materials science. For instance, derivatives of this molecule could be explored for their herbicidal or pesticidal properties, leveraging similar structural motifs found in known bioactive agents.

From a regulatory perspective, 5-fluoro-N -1-(oxan -4 -yl)pyrrolidin -3 -ylpyrimidin -2 -amine (CAS No. 2640846 -81 -5) must be handled with adherence to safety protocols typical for organic laboratory practices. While it does not fall under categories of hazardous or controlled substances, proper handling procedures—including personal protective equipment (PPE), fume hoods, and waste disposal guidelines—are essential to ensure safe laboratory operations.

The future prospects for this compound are promising, with ongoing research focusing on optimizing its synthesis and exploring new derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its development into viable therapeutic agents. As computational methods improve, virtual screening techniques will play an increasingly pivotal role in identifying promising candidates like 5-fluoro-N -1-(oxan -4 -yl)pyrrolidin -3 -ylpyrimidin -2 -amine for further experimental validation.

In conclusion, 5-fluoro-N -1-( oxan -4 -y l ) py rrol idin e -(3)- yl p y rim id ine -(2)- am ine stands as a compelling example of how structural complexity can be leveraged to develop molecules with significant therapeutic potential. Its unique combination of functional groups positions it as a valuable asset in medicinal chemistry research, with applications spanning multiple disease areas. As research progresses, 5-fluoro-N -( oxan -(4)- y l ) py r rol id ine -(3)- yl p y rim id ine -(2)- am ine( CAS No . 2640846 -(81)-(5)) is poised to contribute meaningfully to advancements in drug discovery and development . p >